Cas no 61352-00-9 (1,8-Phenanthroline, 4-methyl-)

• Product Name: 1,8-Phenanthroline, 4-methyl-
• CAS No: 61352-00-9
• MF: C₁₃H₁₀N₂
• MW: 194.231902599335
• CID: 482839
• PubChem ID: 12282662
• Update Time: 2025-04-19

1,8-Phenanthroline, 4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,8-Phenanthroline, 4-methyl-
• 4-methyl-1,8-phenanthroline
• DTXSID20484141
• 61352-00-9
• SCHEMBL12731939

• Inchi： 1S/C13H10N2/c1-9-4-7-15-13-11(9)3-2-10-8-14-6-5-12(10)13/h2-8H,1H3
• InChI Key： WELBERVWSIXSKI-UHFFFAOYSA-N
• SMILES： N1C=CC(C)=C2C=CC3C=NC=CC=3C=12

Computed Properties

• Exact Mass: 194.0845
• Monoisotopic Mass: 194.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78